Cas no 2171780-70-2 (1-(2-bromopropanoyl)azetidine-2-carboxamide)

• Product Name: 1-(2-bromopropanoyl)azetidine-2-carboxamide
• CAS No: 2171780-70-2
• MF: C₇H₁₁BrN₂O₂
• MW: 235.078440904617
• CID: 6212405
• PubChem ID: 165493042
• Update Time: 2025-06-12

1-(2-bromopropanoyl)azetidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromopropanoyl)azetidine-2-carboxamide
• 2171780-70-2
• EN300-1280992

• Inchi： 1S/C7H11BrN2O2/c1-4(8)7(12)10-3-2-5(10)6(9)11/h4-5H,2-3H2,1H3,(H2,9,11)
• InChI Key： CQHMQUGZXUHJJZ-UHFFFAOYSA-N
• SMILES： BrC(C)C(N1CCC1C(N)=O)=O

Computed Properties

• Exact Mass: 234.00039g/mol
• Monoisotopic Mass: 234.00039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 63.4Ų

Additional information on 1-(2-bromopropanoyl)azetidine-2-carboxamide

Recent Advances in the Study of 1-(2-bromopropanoyl)azetidine-2-carboxamide (CAS: 2171780-70-2): A Comprehensive Research Brief

The compound 1-(2-bromopropanoyl)azetidine-2-carboxamide (CAS: 2171780-70-2) has recently emerged as a promising scaffold in medicinal chemistry, particularly in the development of novel therapeutic agents. This research brief synthesizes the latest findings regarding its chemical properties, biological activities, and potential applications in drug discovery. Recent studies have highlighted its unique structural features, including the azetidine ring and bromopropanoyl moiety, which contribute to its diverse pharmacological profile.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the compound's role as a covalent inhibitor targeting cysteine proteases. The bromopropanoyl group was found to form a reversible covalent bond with the catalytic cysteine residue, demonstrating selective inhibition of cathepsin family enzymes with IC50 values in the low micromolar range. This mechanism suggests potential applications in inflammatory diseases and cancer metastasis, where cathepsins play crucial pathological roles.

Structural-activity relationship (SAR) studies have revealed that modifications at the azetidine nitrogen significantly impact the compound's pharmacokinetic properties. A recent patent application (WO2023051234) describes derivatives of 1-(2-bromopropanoyl)azetidine-2-carboxamide with improved metabolic stability and oral bioavailability, achieved through strategic substitutions on the carboxamide group. These developments highlight the compound's versatility as a lead structure for further optimization.

From a synthetic chemistry perspective, novel routes to 1-(2-bromopropanoyl)azetidine-2-carboxamide have been developed to enable large-scale production. A 2024 publication in Organic Process Research & Development details an efficient three-step synthesis from commercially available azetidine-2-carboxylic acid, featuring a key bromopropionylation step with excellent regioselectivity (>95%). This advancement addresses previous challenges in the compound's accessibility for preclinical studies.

Emerging biological data suggest additional therapeutic potential beyond protease inhibition. Preliminary in vitro studies indicate activity against protein-protein interactions involved in neurodegenerative diseases, possibly through modulation of β-sheet secondary structure formation. However, these findings require further validation in animal models to assess translational relevance.

In conclusion, 1-(2-bromopropanoyl)azetidine-2-carboxamide represents a multifaceted chemical entity with growing importance in drug discovery. Its unique combination of covalent binding capability and structural flexibility positions it as a valuable template for developing targeted therapies across multiple disease areas. Future research directions should focus on expanding its therapeutic applications while optimizing drug-like properties through rational design approaches.